Cas no 1208405-18-8 ((Bromomethyl)-1,3-difluoro-4-nitrobenzene)

• Product Name: (Bromomethyl)-1,3-difluoro-4-nitrobenzene
• CAS No: 1208405-18-8
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 5057251
• PubChem ID: 97890596
• Update Time: 2025-10-05

(Bromomethyl)-1,3-difluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(bromomethyl)-1,3-difluoro-4-nitro-
• 2-(Bromomethyl)-1,3-difluoro-4-nitrobenzene
• Benzene,2-(bromomethyl)-1,3-difluoro-4-nitro-
• (Bromomethyl)-1,3-difluoro-4-nitrobenzene

• Inchi： 1S/C7H4BrF2NO2/c8-3-4-5(9)1-2-6(7(4)10)11(12)13/h1-2H,3H2
• InChI Key： XENWYBOBVSNBRA-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.5
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (Bromomethyl)-1,3-difluoro-4-nitrobenzene

Introduction to (Bromomethyl)-1,3-difluoro-4-nitrobenzene (CAS No 1208405-18-8)

(Bromomethyl-1,3-difluoro-4-nitrobenzene) is a specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound, identified by its CAS number 1208405-18-8, features a unique structural configuration that makes it a valuable intermediate in the development of various chemical entities. The presence of both bromomethyl and nitro functional groups, combined with the difluoro substitution pattern, imparts distinct reactivity and utility in synthetic pathways.

The compound's molecular structure consists of a benzene ring substituted with a bromomethyl group at the para position relative to a nitro group, while the remaining positions are occupied by difluoro groups. This arrangement results in a molecule that is highly reactive and versatile, particularly in cross-coupling reactions and nucleophilic substitution processes. The bromomethyl moiety serves as a powerful electrophile, facilitating the introduction of new functional groups, while the nitro group can be further modified or reduced to yield other valuable intermediates.

In recent years, there has been growing interest in (Bromomethyl-1,3-difluoro-4-nitrobenzene) due to its role in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel pharmacophores for drug discovery. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The difluoro substitution pattern is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability and pharmacokinetic profiles of drug candidates.

One of the most compelling aspects of (Bromomethyl-1,3-difluoro-4-nitrobenzene) is its application in the synthesis of fluorinated aromatic compounds. Fluorinated molecules are increasingly prevalent in modern pharmaceuticals due to their enhanced binding affinity and resistance to metabolic degradation. The compound's ability to serve as a precursor for such molecules makes it indispensable in medicinal chemistry research. Recent advancements in flow chemistry have further highlighted its importance, enabling more efficient and scalable synthetic routes.

The nitro group in (Bromomethyl-1,3-difluoro-4-nitrobenzene) also plays a crucial role in its reactivity. It can be selectively reduced to an amine or further functionalized through diazotization reactions. This flexibility allows chemists to tailor the compound's properties for specific applications. For example, researchers have utilized it in the synthesis of fluorinated anilines, which are key components in the development of agrochemicals and specialty chemicals.

From a synthetic chemistry perspective, (Bromomethyl-1,3-difluoro-4-nitrobenzene) offers a unique platform for exploring new reaction pathways. Its compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, underscores its versatility. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high efficacy in drug design.

The compound's significance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly adopting fluorinated compounds due to their favorable pharmacological properties. The ability to efficiently synthesize these molecules using (Bromomethyl-1,3-difluoro-4-nitrobenzene) as an intermediate represents a substantial advancement in drug development methodologies. This has led to increased demand for high-purity forms of the compound from specialty chemical suppliers.

In conclusion, (Bromomethyl-1,3-difluoro-4-nitrobenzene) (CAS No 1208405-18-8) is a multifaceted compound with broad utility in synthetic chemistry and pharmaceutical research. Its unique structural features enable diverse applications ranging from academic investigations to industrial-scale manufacturing. As our understanding of fluorinated molecules continues to evolve, the importance of this intermediate is likely to grow even further.